Cas no 19156-52-6 (4,5-Dimethylthiophene-3-carboxylic acid)

4,5-Dimethylthiophene-3-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a thiophene ring substituted with methyl groups at the 4 and 5 positions and a carboxyl group at the 3 position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its structural features, including the electron-rich thiophene core and reactive carboxyl group, enable its use in cross-coupling reactions, esterifications, and amide formations. The dimethyl substitution enhances steric and electronic properties, influencing reactivity and selectivity in synthetic applications. The compound is characterized by high purity and stability, making it suitable for precision chemical synthesis and research applications.
4,5-Dimethylthiophene-3-carboxylic acid structure
19156-52-6 structure
Product Name:4,5-Dimethylthiophene-3-carboxylic acid
CAS No:19156-52-6
MF:C7H8O2S
MW:156.202220916748
MDL:MFCD01859967
CID:1076111
PubChem ID:818943
Update Time:2025-05-28

4,5-Dimethylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dimethylthiophene-3-carboxylic acid
    • 4,5-dimethyl-3-thenoic acid
    • 4,5-dimethyl-3-thiophenecarboxylic acid
    • 4,5-dimethylthiophene-3-carboxylic acid(SALTDATA: FREE)
    • 9313738
    • IVK
    • BAS 10144467
    • SBB027694
    • BBL016567
    • STK424551
    • 6451AD
    • SY096771
    • 4,5-Dimethyl-thiophene-3-carboxylic acid
    • AB0091388
    • ST45055082
    • 4,5-dimethylthiophene-3-carboxylic acid(SALTDATA
    • IVK/9313738
    • SCHEMBL14485339
    • CS-12583
    • F9995-2426
    • ALBB-000919
    • AKOS000308310
    • 19156-52-6
    • 4,5-dimethylthiophene-3-carboxylicacid
    • J-012383
    • EN300-93726
    • CS-0036851
    • MFCD01859967
    • Z275191052
    • DTXSID20356016
    • C7H8O2S
    • AI-942/25034429
    • MDL： MFCD01859967
    • Inchi： 1S/C7H8O2S/c1-4-5(2)10-3-6(4)7(8)9/h3H,1-2H3,(H,8,9)
    • InChI Key： METLBUIFJAMVMV-UHFFFAOYSA-N
    • SMILES： S1C=C(C(=O)O)C(C)=C1C

Computed Properties

  • Exact Mass: 156.02450067g/mol
  • Monoisotopic Mass: 156.02450067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5
  • XLogP3: 1.9

Experimental Properties

  • Boiling Point: 287.7±35.0℃ at 760 mmHg

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4,5-Dimethylthiophene-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
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(CAS:19156-52-6)4,5-Dimethylthiophene-3-carboxylic acid
Order Number:A912599
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:45
Price ($):473.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:19156-52-6)4,5-Dimethylthiophene-3-carboxylic acid
A912599
Purity:99%
Quantity:5g
Price ($):473.0
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